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Compound of Interest

Compound Name: 3,4,5-Trifluorophenylacetonitrile

Cat. No.: B1362308 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential safety and handling information for 3,4,5-
Trifluorophenylacetonitrile, a key intermediate in pharmaceutical and agrochemical research.

Adherence to these guidelines is critical to ensure personal safety and maintain the integrity of

experimental work.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 3,4,5-Trifluorophenylacetonitrile is

presented below. This data is essential for safe handling, storage, and experimental design.
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Property Value

CAS Number 220228-03-5

Molecular Formula C₈H₄F₃N

Molecular Weight 171.12 g/mol

Melting Point 30-32°C[1]

Boiling Point 214.1±35.0 °C (Predicted)[1]

Density 1.334±0.06 g/cm³ (Predicted)[1]

Form Fused solid[1]

Storage Temperature
Room Temperature, sealed in dry conditions[1]

[2]

Hazard Identification and Safety Precautions
3,4,5-Trifluorophenylacetonitrile is a hazardous substance that requires careful handling.

The primary hazards are related to its toxicity upon ingestion, skin contact, and inhalation.

GHS Hazard Classification:

Acute Toxicity, Oral: Category 4 - Harmful if swallowed.

Acute Toxicity, Dermal: Category 4 - Harmful in contact with skin.

Acute Toxicity, Inhalation: Category 3 - Toxic if inhaled.

Skin Corrosion/Irritation: Category 2 - Causes skin irritation.

Serious Eye Damage/Eye Irritation: Category 2A - Causes serious eye irritation.

Specific Target Organ Toxicity (Single Exposure): Category 3 - May cause respiratory

irritation.

Precautionary Measures:
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P261: Avoid breathing dust, fume, gas, mist, vapors, or spray.

P280: Wear protective gloves, protective clothing, eye protection, and face protection.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P311: Call a POISON CENTER or doctor/physician.

Logical Workflow for Chemical Safety Assessment
The following diagram illustrates a logical workflow for assessing and managing the risks

associated with handling chemical compounds like 3,4,5-Trifluorophenylacetonitrile.
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Proper handling and storage procedures are paramount to prevent exposure and maintain the

chemical's stability.

Handling:

Work in a well-ventilated area, preferably within a chemical fume hood.

Avoid direct contact with skin and eyes by wearing appropriate personal protective

equipment (PPE), including nitrile gloves, safety goggles, and a lab coat.

Prevent the formation of dust and aerosols.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling.

Storage:

Store in a tightly sealed container in a dry, well-ventilated area at room temperature.[1][2]

Keep away from incompatible materials such as strong oxidizing agents.

Ensure containers are clearly labeled.

First-Aid Measures
In the event of exposure, immediate action is crucial.
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Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing. Seek medical attention if irritation

persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Accidental Release Measures
In case of a spill, follow these procedures:

Evacuate: Clear the area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: Use an inert absorbent material (e.g., sand, vermiculite) to contain the spill.

Collect: Carefully scoop the absorbed material into a sealed container for proper disposal.

Clean: Decontaminate the spill area with a suitable solvent, followed by washing with soap

and water.

Dispose: Dispose of the waste in accordance with local, state, and federal regulations.
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Experimental Protocols
The following section outlines a general protocol for the synthesis of a related compound,

2,4,5-trifluoro-phenylacetonitrile, which can be adapted for handling and use of 3,4,5-
Trifluorophenylacetonitrile in a laboratory setting. This procedure should only be performed

by trained professionals in a controlled laboratory environment.

Synthesis of 2,4,5-Trifluoro-phenylacetonitrile
(Illustrative Protocol)
This protocol is based on a patented method and is provided for illustrative purposes to guide

handling procedures.[3]

Materials:

2,4,5-trifluoro benzyl chloride

Sodium cyanide

Ionic liquid (e.g., 1-n-butyl-3-methylimidazolium hexafluorophosphate)

Acetonitrile

Four-necked reaction flask

Stirrer

Heating mantle

Distillation apparatus

Procedure:

Reaction Setup: In a 250ml four-necked reaction flask, add 200ml of the ionic liquid.

Addition of Reactants: Add 36.1g (0.2 mol) of 2,4,5-trifluoro benzyl chloride to the flask.

While stirring, add 11.3g (0.231 mol) of solid sodium cyanide powder.
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Reaction: Heat the mixture to 70°C and maintain for 2 hours.

Cooling and Extraction: Cool the reaction mixture to room temperature. Extract the product

twice with 100ml of acetonitrile.

Purification: Dry the combined acetonitrile extracts and purify by distillation to obtain 2,4,5-

trifluoro-phenylacetonitrile.

Experimental Workflow Diagram
The diagram below outlines the key steps in a typical laboratory synthesis experiment involving

a hazardous chemical like 3,4,5-Trifluorophenylacetonitrile.
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Laboratory Synthesis Workflow
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Disposal Considerations
Waste generated from the use of 3,4,5-Trifluorophenylacetonitrile must be handled as

hazardous waste.

Collect all waste in a designated, properly labeled, and sealed container.

Do not mix with other waste streams unless compatibility is confirmed.

Dispose of the hazardous waste through a licensed disposal company, in strict accordance

with all applicable environmental regulations.

This technical guide is intended to provide comprehensive safety and handling information. It is

not a substitute for proper training and a thorough understanding of the hazards associated

with this chemical. Always consult the latest Safety Data Sheet (SDS) before use and adhere to

all institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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